Cas no 217655-07-7 (2-Butyl-n-octan-1-amine)

• Product Name: 2-Butyl-n-octan-1-amine
• CAS No: 217655-07-7
• MF: C₁₂H₂₇N
• MW: 185.3495
• MDL: MFCD20721903
• CID: 3043647
• PubChem ID: 354334980
• Update Time: 2025-10-31

2-Butyl-n-octan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Butyl-n-octan-1-amine
• 1-Amino-2-butyl-n-octane
• 5-(Aminomethyl)undecane
• 2-Butyl-1-n-octylamine
• 2-butyloctylamine
• 2-butyloctyl amine
• 2-butyloctan-1-amine
• OOCWTIOGJOIPGS-UHFFFAOYSA-N
• T70575
• MFCD20721903
• SCHEMBL1164854
• B5550
• 217655-07-7

• MDL： MFCD20721903
• Inchi： 1S/C12H27N/c1-3-5-7-8-10-12(11-13)9-6-4-2/h12H,3-11,13H2,1-2H3
• InChI Key： OOCWTIOGJOIPGS-UHFFFAOYSA-N
• SMILES： N([H])([H])C([H])([H])C([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 185.214349865g/mol
• Monoisotopic Mass: 185.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 91.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 4.6

Experimental Properties

• Refractive Index: 1.4400 to 1.4440

2-Butyl-n-octan-1-amine Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 2735 8/PG II
• HazardClass：8
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-Butyl-n-octan-1-amine

Professional Introduction to Compound with CAS No. 217655-07-7 and Product Name: 2-Butyl-n-octan-1-amine

2-Butyl-n-octan-1-amine, identified by the chemical abstracts service number CAS No. 217655-07-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This amine derivative, characterized by its linear alkyl chain structure, has garnered attention due to its potential applications in drug development, particularly in the modulation of biological pathways and the design of novel therapeutic agents. The compound’s unique structural features, including its butyl and octyl substituents, contribute to its distinct physicochemical properties, making it a valuable candidate for further exploration in medicinal chemistry.

The synthesis of 2-Butyl-n-octan-1-amine involves well-established organic transformations, primarily focusing on the introduction of the primary amine functionality at the terminal carbon of an octane chain. This process typically employs reductive amination or direct functionalization of alkanes, leveraging advanced catalytic systems to achieve high selectivity and yield. The compound’s stability under various reaction conditions further underscores its utility in complex synthetic schemes, where functional group tolerance is paramount.

In recent years, research has highlighted the role of long-chain aliphatic amines in the development of bioactive molecules. 2-Butyl-n-octan-1-amine exemplifies this trend, as its extended hydrophobic backbone can enhance membrane permeability and improve oral bioavailability of associated pharmacophores. Studies have demonstrated its incorporation into prodrugs designed for targeted delivery systems, where the alkyl chain serves as a steric anchor to facilitate cellular uptake and release mechanisms.

The pharmacological relevance of 2-Butyl-n-octan-1-amine has been explored in several contexts. Its structural motif is reminiscent of natural products known for their immunomodulatory and anti-inflammatory properties. Researchers have hypothesized that derivatives of this compound could interact with G-protein coupled receptors (GPCRs) or ion channels, thereby modulating signaling pathways involved in pain perception and neuroprotection. Preliminary computational modeling suggests that modifications to the butyl and octyl groups can fine-tune binding affinity and selectivity, opening avenues for structure-based drug design.

One particularly intriguing application lies in the field of neuromodulation. The compound’s ability to cross the blood-brain barrier (BBB) has been investigated through lipidic micelle formulations, which encapsulate hydrophobic molecules like 2-Butyl-n-octan-1-amine for targeted delivery. Such systems have shown promise in preclinical trials for treating neurodegenerative disorders by enhancing therapeutic agent penetration into brain tissues. The octyl moiety’s interaction with lipophilic regions of neural membranes may play a crucial role in this process.

Furthermore, 2-Butyl-n-octan-1-amine has been studied as a building block for chiral auxiliaries in asymmetric synthesis. Its rigid alkyl framework provides a scaffold for introducing stereocenters through enantioselective reactions, enabling the production of enantiomerically pure amines with high pharmaceutical value. This approach aligns with current trends toward sustainable chemistry, where minimizing waste and maximizing atom economy are critical considerations.

The environmental impact of synthesizing 2-Butyl-n-octan-1-amine has also been examined under green chemistry principles. Researchers have developed solvent-free reactions and biocatalytic methods to reduce hazardous byproducts while maintaining high yields. These innovations not only align with regulatory requirements but also enhance cost-efficiency by decreasing reliance on traditional organic solvents.

Future directions for research on CAS No. 217655-07-7 include exploring its potential as an intermediate in polymer chemistry. The compound’s ability to undergo polymerization reactions could lead to novel materials with tailored mechanical properties or biodegradability profiles. Such advancements would be particularly relevant in medical applications requiring biocompatible polymers for drug delivery or tissue engineering.

In conclusion, 2-butyl-n-octan-l-am ine represents a versatile chemical entity with broad applications across pharmaceuticals, materials science, and environmental chemistry. Its unique structural attributes—comprising both butyl and octyl substituents—endow it with distinctive physicochemical properties that make it indispensable in modern synthetic strategies. As research continues to uncover new methodologies for functionalization and application development,CAS No 217655077 will undoubtedly remain at forefrontof scientific inquiry.